Cas no 21855-72-1 (benzyl N-2-(methylamino)-2-oxoethylcarbamate)

Benzyl N-2-(methylamino)-2-oxoethylcarbamate is a carbamate derivative with applications in organic synthesis and pharmaceutical research. Its structure features a benzyloxycarbonyl (Cbz) protecting group, which is useful for amine protection in peptide synthesis, ensuring selective reactivity. The methylamino and carbonyl functionalities enhance its versatility as an intermediate in the preparation of more complex molecules. This compound exhibits stability under standard handling conditions and is soluble in common organic solvents, facilitating its use in various reaction schemes. Its well-defined reactivity profile makes it a valuable building block for the development of bioactive compounds and fine chemicals.
benzyl N-2-(methylamino)-2-oxoethylcarbamate structure
21855-72-1 structure
Product Name:benzyl N-2-(methylamino)-2-oxoethylcarbamate
CAS No:21855-72-1
MF:C11H14N2O3
MW:222.240462779999
MDL:MFCD22383725
CID:1037590
PubChem ID:15159952
Update Time:2025-06-06

benzyl N-2-(methylamino)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Benzyl (2-(methylamino)-2-oxoethyl)carbamate
    • benzyl N-[2-(methylamino)-2-oxoethyl]carbamate
    • DB-369859
    • AKOS016008306
    • MFCD22383725
    • W12088
    • WAA85572
    • CHEMBL77379
    • benzyl N-[(methylcarbamoyl)methyl]carbamate
    • Benzyl [2-(methylamino)-2-oxoethyl]carbamate
    • N-Methyl Cbz-Glycinamide
    • AS-66267
    • SCHEMBL8426731
    • CS-0039015
    • DTXSID60569320
    • 21855-72-1
    • Benzyl(2-(methylamino)-2-oxoethyl)carbamate
    • Carbamic acid, [2-(methylamino)-2-oxoethyl]-, phenylmethyl ester
    • SY124678
    • benzyl N-2-(methylamino)-2-oxoethylcarbamate
    • MDL: MFCD22383725
    • Inchi: 1S/C11H14N2O3/c1-12-10(14)7-13-11(15)16-8-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,14)(H,13,15)
    • InChI Key: PPWVKWHLWPSSSF-UHFFFAOYSA-N
    • SMILES: O(C(NCC(NC)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10044231g/mol
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.4Ų

benzyl N-2-(methylamino)-2-oxoethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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